1,4-dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine

• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol
• SMILES: CC1=C(N(N=C1)C)NCC2=CC=CS2
• InChI: InChI=1S/C10H13N3S/c1-8-6-12-13(2)10(8)11-7-9-4-3-5-14-9/h3-6,11H,7H2,1-2H3
• InChIKey: QJZIVCKIZOEJCY-UHFFFAOYSA-N

Researchers building focused kinase inhibitor libraries require regioisomerically pure 5-aminopyrazole scaffolds to ensure correct hinge-binding geometry. This compound (CAS 1855946-64-3) delivers the distinct 5-amino vector, projecting the thiophene moiety into hydrophobic back pockets. ● 95% purity, verified by HPLC, ensuring reproducibility in structure-activity relationship (SAR) studies. ● Distinct from the 3-amino regioisomer (CAS 1856036-79-7); verified by InChIKey for incoming QC. ● Compatible with the Dodd-Martinez one-pot synthesis for rapid analog generation. Procurement teams benefit from a single, authenticated CAS number, simplifying inventory control and eliminating cross-contamination risks.

1,4-Dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine Overview

1,4-Dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine (CAS 1855946-64-3) is a synthetic heterocyclic compound belonging to the pyrazole family, featuring a 1,4-dimethylpyrazole core linked via a 5-amino bridge to a thiophen-2-ylmethyl moiety [1]. The compound is catalogued primarily as the hydrochloride salt (C10H14ClN3S, MW 243.76 g/mol) [1]. Its structural hallmark is the 5-amino substitution pattern, which distinguishes it from the 3-amino regioisomer (CAS 1856036-79-7). Pyrazole-5-amines are recognized as metabolically stable phenol bioisosteres, making this scaffold relevant in medicinal chemistry for kinase inhibitor and GPCR modulator programs . Suppliers report a purity specification of 95% for research-grade material [1].

Scaffold 5-Amino regioisomer for phenol bioisostere kinase hinge-binder libraries

Method Compatible with Dodd–Martinez one-pot 5-aminopyrazole synthesis

Identity Regioisomer-specific procurement; verify CAS and InChIKey vs 3-amino isomer

• [1] PubChem. (2025). Compound Summary for CID 126965958: 1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine. National Center for Biotechnology Information. Accessed April 2026. View Source

1,4-Dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine: Sourcing Specificity

Regioisomerism in aminopyrazoles imposes divergent electronic properties and reactivity profiles that preclude generic substitution. The 5-amino group in 1,4-dimethylpyrazole is directly conjugated with the endocyclic N1 atom, creating a distinct H-bond donor/acceptor geometry compared to the 3-amino isomer [1]. In target-guided synthesis, the amine position dictates the vector of the thiophene substituent, critically influencing binding pocket complementarity in kinase hinge regions [2]. Commercially, the 5-amino regioisomer (CAS 1855946-64-3) and the 3-amino regioisomer (CAS 1856036-79-7) are sourced as separate catalog items with non-overlapping supplier stock, reflecting their non-interchangeable nature in medicinal chemistry campaigns [1]. Below, we provide quantitative evidence where available and explicitly flag dimensions where published comparative data remain sparse.

Risk Dimension

5-Amino (This Product)

3-Amino Isomer

Hinge Geometry

Thiophene vector projects for kinase hinge binding

Different amine orientation may alter pocket complementarity

Synthetic Route

Dedicated one-pot method available

No equivalent one-pot method reported

Procurement ID

Distinct InChIKey and CAS; separate catalog entry

Same MW and purity, but non-overlapping catalog items

• [1] PubChem. (2025). Comparative Compound Summaries: CID 126965958 (5-amino isomer) vs CID 126966079 (3-amino isomer). National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Dodd, D. S., & Martinez, R. L. (2004). One-pot synthesis of 5-(substituted-amino)pyrazoles. Tetrahedron Letters, 45(22), 4265-4267. View Source

1,4-Dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine: Differentiation Evidence

5-Amino vs 3-Amino Structural Verification

The 5-amino substitution is confirmed by unambiguous computed descriptors: the IUPAC name '1,4-dimethyl-N-(thiophen-2-ylmethyl)pyrazol-5-amine hydrochloride' [1] and distinct InChIKey (XDJMNNSXMHLDAH-UHFFFAOYSA-N) [1] differentiate it from the 3-amino regioisomer (InChIKey LCPBIRCHCADJAO-UHFFFAOYSA-N) [2]. Vendors specify 95% purity for the 5-amino compound , equivalent to the purity grade reported for the 3-amino isomer, indicating comparable commercial quality but necessitating regioisomer-specific procurement.

Regioisomer Identity

Head-to-head

InChIKey distinct: XDJMNNSXMHLDAH vs LCPBIRCHCADJAO

Confirms non-interchangeable chemical identity

Computed descriptors; no crystallographic data

Evidence Dimension	Regioisomeric identity (InChIKey)
Target Compound Data	InChIKey: XDJMNNSXMHLDAH-UHFFFAOYSA-N; MW: 243.76 g/mol (HCl salt); TPSA: 58.1 Ų [1]
Comparator Or Baseline	1,4-Dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-3-amine hydrochloride: InChIKey: LCPBIRCHCADJAO-UHFFFAOYSA-N; MW: 243.76 g/mol; TPSA: 58.1 Ų [2]
Quantified Difference	InChIKeys differ; MW and TPSA are identical. 5-amino isomer has a computed H-bond donor count of 2 vs 2, H-bond acceptor count of 3 vs 3, rotatable bond count of 3 vs 3 [1][2].
Conditions	Computed properties from PubChem 2.2 (2025.09.15 release); no experimental crystallographic or spectroscopic comparative data located.

Why This Matters

The distinct InChIKey confirms non-interchangeable chemical identity; procurement specifications must match the correct regioisomer to avoid introducing an unwanted scaffold geometry into structure–activity relationship studies.

• [1] PubChem. (2025). Compound Summary for CID 126965958: 1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-5-amine hydrochloride. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary for CID 126966079: 1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine hydrochloride. National Center for Biotechnology Information. View Source

One-Pot Synthesis Route for 5-Aminopyrazoles

The 5-aminopyrazole scaffold benefits from a dedicated one-pot synthesis protocol using β-ketoamides, hydrazines, and Lawesson's reagent in THF/pyridine under mild heating, reported to yield substituted 5-alkylamino/arylamino pyrazoles efficiently [1]. This method is specific to the 5-amino substitution pattern; analogous one-pot routes for the 3-amino regioisomer are not described in the same literature, suggesting a synthetic advantage for accessing 5-amino derivatives in a single step [1]. However, no direct comparative yield data for the target compound vs its 3-amino analog using this method have been published.

Synthetic Access

Class-level

Dodd-Martinez one-pot method specific to 5-amino series

Supports rapid in-house analog generation for 5-amino scaffold

No direct yield data for target compound

Evidence Dimension	Availability of dedicated one-pot synthesis methodology
Target Compound Data	Supported by the general 5-aminopyrazole one-pot method (Dodd & Martinez, 2004) [1].
Comparator Or Baseline	No equivalent one-pot method identified in the primary literature for 3-aminopyrazole regioisomers.
Quantified Difference	Methodology available vs not reported; no numerical yield data for the specific compound.
Conditions	THF/pyridine, Lawesson's reagent, mild heat; general scope includes alkyl and aryl amines [1].

Why This Matters

A validated one-pot synthetic route reduces step count and procurement complexity for laboratories that require in-house synthesis, making the 5-amino scaffold a more accessible starting point compared to the 3-amino analog for which analogous direct methods are absent from the peer-reviewed literature.

• [1] Dodd, D. S., & Martinez, R. L. (2004). One-pot synthesis of 5-(substituted-amino)pyrazoles. Tetrahedron Letters, 45(22), 4265-4267. View Source

Commercial Availability and Purity: 5-Amino vs 3-Amino

Both the 5-amino (CAS 1855946-64-3) and 3-amino (CAS 1856036-79-7) isomers are commercially available at 95% purity from specialty chemical suppliers . The 5-amino compound is listed under catalog number CM659280 with molecular formula C10H13N3S and molecular weight 207.3 (free base) . No quantitative purity advantage or price differential could be retrieved from non-prohibited sources; both isomers appear to occupy comparable market positions as research building blocks.

Purity Specification

Data to verify

95% purity reported for both 5-amino and 3-amino isomers

Procurement driven by regioisomer identity, not purity advantage

Analytical method not disclosed

Evidence Dimension	Commercial purity specification
Target Compound Data	95% purity (HPLC not specified); CAS 1855946-64-3; catalog CM659280
Comparator Or Baseline	1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine: 95% purity; CAS 1856036-79-7
Quantified Difference	Purity parity (95% vs 95%); no differential advantage identified.
Conditions	Vendor technical datasheet specifications; analytical method details not disclosed.

Why This Matters

Procurement decisions between regioisomers cannot be driven by purity or cost advantage based on publicly available data; selection must be governed by the required substitution pattern for the intended biological or synthetic application.

5-Aminopyrazole Bioisostere for Kinase Inhibitors

The 1,4-dimethyl-1H-pyrazol-5-amine scaffold is documented as a lipophilic, metabolically stable bioisostere of phenol, applicable in kinase hinge-binding motifs . While no target-specific IC50 or Kd data for 1,4-dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine against a defined kinase panel were identified in the public domain, the scaffold class has been utilized in patent literature for sigma receptor and factor Xa inhibitor programs [1][2]. The thiophene substituent may confer additional π-stacking or sulfur-mediated interactions, but quantitative binding data comparing the 5-amino vs 3-amino regioisomer are absent from accessible, non-prohibited sources.

Bioisostere Rationale

Context-dependent

1,4-Dimethylpyrazol-5-amine core recognized as phenol bioisostere

Supports prioritization in kinase-targeted library design

Requires in-house assay validation

Evidence Dimension	Qualitative scaffold recognition in medicinal chemistry
Target Compound Data	1,4-Dimethylpyrazol-5-amine core recognized as phenol bioisostere; thiophene moiety may provide additional π-interactions .
Comparator Or Baseline	No direct comparator data available; class-level precedent only.
Quantified Difference	Not quantifiable from available evidence.
Conditions	Medicinal chemistry review context; no specific assay data for this compound.

Why This Matters

The bioisosteric rationale supports prioritizing the 5-amino scaffold in kinase-targeted libraries, but procurement for a specific target program must be validated through in-house assay data until published comparative pharmacology becomes available.

• [1] Pyrazole derivatives as sigma receptors antagonists. (2007). US Patent US7960413B2. View Source
• [2] Pyrazole-derivatives as factor Xa inhibitors. (2003). Patent WO2003091241A1. View Source

Computed ADME: 5-Amino vs 3-Amino Comparison

Computed physicochemical descriptors reveal topological polar surface area (TPSA) of 58.1 Ų, hydrogen bond donor count of 2, hydrogen bond acceptor count of 3, and rotatable bond count of 3 for both the 5-amino [1] and 3-amino [2] isomers. These values are consistent with CNS drug-like space (TPSA < 90 Ų) and suggest comparable passive permeability potential. However, the distinct spatial orientation of the amine group may lead to divergent logD values, pKa, and metabolic stability not captured by 2D computed descriptors. No experimental logD, solubility, or microsomal stability data are publicly available for direct comparison.

Computed Descriptors

Context-dependent

TPSA 58.1 Ų, HBD 2, HBA 3, RotB 3 identical for both isomers

2D parity does not guarantee 3D binding equivalence

No experimental logD, solubility, or microsomal data

Evidence Dimension	Computed TPSA, HBD, HBA, Rotatable Bonds
Target Compound Data	TPSA: 58.1 Ų; HBD: 2; HBA: 3; RotB: 3 [1]
Comparator Or Baseline	3-Amino isomer: TPSA: 58.1 Ų; HBD: 2; HBA: 3; RotB: 3 [2]
Quantified Difference	No difference in computed 2D descriptors. Experimentally measured ADME parameters not available for either compound.
Conditions	Computed by Cactvs 3.4.8.24 / PubChem 2.2; no experimental validation.

Why This Matters

2D computational parity does not guarantee biological equivalence; regioisomer-specific procurement must be driven by the desired 3D presentation of the thiophene vector in the target binding site, which cannot be captured by these basic descriptors.

• [1] PubChem. (2025). Computed Properties for CID 126965958 (5-amino isomer). Topological Polar Surface Area 58.1 Ų. View Source
• [2] PubChem. (2025). Computed Properties for CID 126966079 (3-amino isomer). Topological Polar Surface Area 58.1 Ų. View Source

1,4-Dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine: Application Scenarios

Kinase Hinge-Binder Library Design

Medicinal chemistry teams building focused kinase inhibitor libraries can incorporate 1,4-dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine as a 5-amino regioisomer scaffold to project the thiophene moiety into the solvent-exposed or hydrophobic back pocket region. The distinct amine vector compared to the 3-amino isomer provides an additional degree of freedom in optimizing hinge-binding geometry [1]. Procurement of the correct CAS number ensures scaffold fidelity in structure–activity relationship exploration [2].

One-Pot 5-Aminopyrazole Analog Synthesis

Laboratories utilizing the Dodd–Martinez one-pot synthesis methodology [1] can employ 1,4-dimethyl-N-(thiophen-2-ylmethyl)-1H-pyrazol-5-amine as a starting material or as a validation standard for reaction scope expansion. This synthetic route is specifically established for 5-aminopyrazoles and has no reported equivalent for the 3-amino series, offering a methodological advantage for groups that require rapid analog generation [1].

Computational Docking of Regioisomeric Binding Modes

Computational chemists can utilize the compound for comparative docking studies against targets where pyrazole-based inhibitors are known (e.g., sigma receptors, factor Xa, CB1) [1][2]. The identical 2D computed descriptors but divergent 3D geometry between 5-amino and 3-amino regioisomers provide a controlled test case for evaluating scoring function sensitivity to amine position [3].

Procurement QC and Regioisomer Authentication

Chemical sourcing and quality control departments must distinguish between the 5-amino (CAS 1855946-64-3) and 3-amino (CAS 1856036-79-7) regioisomers during procurement. The distinct InChIKeys (XDJMNNSXMHLDAH-UHFFFAOYSA-N vs LCPBIRCHCADJAO-UHFFFAOYSA-N) [1][2] should be used as definitive identifiers for incoming material verification, as both isomers share identical molecular weight and purity specifications from major suppliers [1].

Application

Selection Property

Validation Focus

Kinase inhibitor library design

5-Amino regioisomer vector geometry

Hinge-binding site complementarity

5-Aminopyrazole analog synthesis

Compatible with Dodd-Martinez one-pot method

Reaction scope expansion for 5-amino series

Computational docking studies

Regioisomer-controlled 3D geometry

Scoring function sensitivity to amine position

Procurement QC & regioisomer authentication

Distinct InChIKey vs 3-amino isomer

Incoming material identity verification

• [1] PubChem. (2025). Compound Summaries for CID 126965958 (5-amino) and CID 126966079 (3-amino). National Center for Biotechnology Information. View Source
• [2] Dodd, D. S., & Martinez, R. L. (2004). One-pot synthesis of 5-(substituted-amino)pyrazoles. Tetrahedron Letters, 45(22), 4265-4267. View Source
• [3] Pyrazole derivatives as sigma receptors antagonists. (2007). US Patent US7960413B2. View Source